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Compound of Interest

Compound Name: 6-Chloro-2,2'-bipyridine

Cat. No.: B082679

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper handling and
disposal of 6-Chloro-2,2'-bipyridine (CAS No. 13040-77-2). Adherence to these procedures is
critical to ensure personnel safety and environmental compliance. This guide is intended for
researchers, scientists, and drug development professionals who handle this compound in a
laboratory setting.

Essential Safety & Handling Information

6-Chloro-2,2'-bipyridine is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[1] Always consult the Safety Data
Sheet (SDS) before handling this compound and wear appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1] All
handling of this compound should be performed in a well-ventilated area, preferably within a
chemical fume hood.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 6-Chloro-2,2'-
bipyridine.
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Property Value

Molecular Formula C10H7CIN2[2][3]

Molecular Weight 190.63 g/mol [2][3]

Appearance Solid

Melting Point 62°C[4]

Boiling Point 320.6°C at 760 mmHg[4]

Solubility Slightly soluble (2.3 g/L at 25°C)[2]

pKa 3.72 £ 0.22 (Predicted)[2]

Storage Temperature Room temperature, under an inert atmosphere

Spill & Emergency Procedures

Minor Spills:

o Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-
ventilated.

o Don Appropriate PPE: Wear chemical-resistant gloves, safety goggles, a lab coat, and if
necessary, respiratory protection.

o Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite, dry
sand, or earth.

o Collect Waste: Carefully sweep or scoop the absorbed material into a clearly labeled,
sealable hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials for disposal as hazardous waste.

Major Spills:

» Evacuate Immediately: Evacuate all personnel from the affected area.
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o Contact Emergency Services: Immediately contact your institution's Environmental Health
and Safety (EHS) department or emergency response team.

» Do Not Attempt to Clean: Do not attempt to clean up a major spill without specialized training
and equipment.

Proper Disposal Workflow

The primary and recommended method for the disposal of 6-Chloro-2,2'-bipyridine is through
a licensed and certified hazardous waste disposal company. High-temperature incineration is
the preferred method for the complete destruction of chlorinated organic compounds.
Attempting to dispose of this chemical through standard laboratory or municipal waste streams
is strictly prohibited.

The following diagram outlines the logical workflow for the proper disposal of 6-Chloro-2,2'-
bipyridine.
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Waste Collection & Segregation

Unused 6-Chloro-2,2'-bipyridine Contaminated Materials (PPE, absorbent, etc.)

Properly Labeled, Sealed Hazardous Waste Container
(Compatible Material)

Interim [Storage

Designated, Well-Ventilated, and Secure Area

Final Disposal

y

Contact Licensed Hazardous Waste Disposal Company

High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 6-Chloro-2,2'-bipyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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